Cas no 1396875-90-3 (N-(4-fluorophenyl)methyl-1-4-(trifluoromethyl)-1,3-benzothiazol-2-ylazetidine-3-carboxamide)
N-(4-fluorophenyl)methyl-1-4-(trifluoromethyl)-1,3-benzothiazol-2-ylazetidine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-fluorophenyl)methyl-1-4-(trifluoromethyl)-1,3-benzothiazol-2-ylazetidine-3-carboxamide
- N-[(4-fluorophenyl)methyl]-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide
- AKOS024534031
- N-(4-fluorobenzyl)-1-(4-(trifluoromethyl)benzo[d]thiazol-2-yl)azetidine-3-carboxamide
- F6155-0764
- VU0533739-1
- 1396875-90-3
-
- Inchi: 1S/C19H15F4N3OS/c20-13-6-4-11(5-7-13)8-24-17(27)12-9-26(10-12)18-25-16-14(19(21,22)23)2-1-3-15(16)28-18/h1-7,12H,8-10H2,(H,24,27)
- InChI Key: YBOZTWAAHDGKEW-UHFFFAOYSA-N
- SMILES: S1C2C=CC=C(C(F)(F)F)C=2N=C1N1CC(C(NCC2C=CC(=CC=2)F)=O)C1
Computed Properties
- Exact Mass: 409.08719593g/mol
- Monoisotopic Mass: 409.08719593g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 564
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 73.5Ų
N-(4-fluorophenyl)methyl-1-4-(trifluoromethyl)-1,3-benzothiazol-2-ylazetidine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6155-0764-2μmol |
N-[(4-fluorophenyl)methyl]-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide |
1396875-90-3 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6155-0764-5μmol |
N-[(4-fluorophenyl)methyl]-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide |
1396875-90-3 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6155-0764-10μmol |
N-[(4-fluorophenyl)methyl]-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide |
1396875-90-3 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6155-0764-20μmol |
N-[(4-fluorophenyl)methyl]-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide |
1396875-90-3 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6155-0764-1mg |
N-[(4-fluorophenyl)methyl]-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide |
1396875-90-3 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6155-0764-2mg |
N-[(4-fluorophenyl)methyl]-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide |
1396875-90-3 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6155-0764-3mg |
N-[(4-fluorophenyl)methyl]-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide |
1396875-90-3 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6155-0764-4mg |
N-[(4-fluorophenyl)methyl]-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide |
1396875-90-3 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6155-0764-5mg |
N-[(4-fluorophenyl)methyl]-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide |
1396875-90-3 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6155-0764-10mg |
N-[(4-fluorophenyl)methyl]-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide |
1396875-90-3 | 10mg |
$79.0 | 2023-09-09 |
N-(4-fluorophenyl)methyl-1-4-(trifluoromethyl)-1,3-benzothiazol-2-ylazetidine-3-carboxamide Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on N-(4-fluorophenyl)methyl-1-4-(trifluoromethyl)-1,3-benzothiazol-2-ylazetidine-3-carboxamide
N-(4-fluorophenyl)methyl-1-4-(trifluoromethyl)-1,3-benzothiazol-2-ylazetidine-3-carboxamide: A Comprehensive Overview
The compound with CAS No. 1396875-90-3, known as N-(4-fluorophenyl)methyl-1-4-(trifluoromethyl)-1,3-benzothiazol-2-ylazetidine-3-carboxamide, is a highly specialized organic compound with significant potential in various fields of research and application. This compound is characterized by its complex structure, which includes a benzothiazole ring system, a fluorinated phenyl group, and an azetidine ring. The combination of these structural elements makes it a unique molecule with distinct chemical and biological properties.
Recent studies have highlighted the importance of fluorinated compounds in drug discovery and materials science. The presence of the trifluoromethyl group in this compound adds to its stability and bioavailability, making it a promising candidate for pharmacological applications. Researchers have explored its potential as a modulator of various cellular pathways, particularly in the context of neurodegenerative diseases and cancer therapy.
The benzothiazole moiety in the molecule is known for its versatility in chemical reactions. It serves as a platform for further functionalization, enabling the synthesis of derivatives with enhanced biological activity. For instance, modifications to the azetidine ring have been shown to improve the compound's ability to penetrate cellular membranes, thereby enhancing its efficacy as a drug candidate.
In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the product. Researchers have also investigated alternative synthetic routes to optimize the production process, making it more cost-effective and scalable for industrial applications.
The application of computational chemistry tools has provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are critical for understanding its interaction with biological targets. These studies have also informed the design of new analogs with improved pharmacokinetic profiles.
From an environmental perspective, the compound's biodegradability and toxicity have been assessed under controlled laboratory conditions. Results indicate that it exhibits low toxicity to aquatic organisms, suggesting that it may be suitable for use in eco-friendly formulations. However, further studies are required to fully understand its long-term impact on ecosystems.
In conclusion, N-(4-fluorophenyl)methyl-1-4-(trifluoromethyl)-1,3-benzothiazol-2-ylazetidine-3-carboxamide represents a cutting-edge advancement in organic chemistry. Its unique structure and versatile properties make it a valuable tool for researchers across multiple disciplines. As ongoing investigations continue to uncover new applications and optimizations, this compound is poised to play a pivotal role in shaping future innovations in science and technology.
1396875-90-3 (N-(4-fluorophenyl)methyl-1-4-(trifluoromethyl)-1,3-benzothiazol-2-ylazetidine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)